Cas no 682805-13-6 (3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid)

• Product Name: 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid
• CAS No: 682805-13-6
• MF: C₁₀H₇F₃O₂S
• MW: 248.221592187881
• CID: 6220117
• PubChem ID: 165844737
• Update Time: 2025-05-19

3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid
• 682805-13-6
• EN300-1933079
• 3-{3-[(trifluoromethyl)sulfanyl]phenyl}prop-2-enoic acid

• Inchi： 1S/C10H7F3O2S/c11-10(12,13)16-8-3-1-2-7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+
• InChI Key： VKCHFDGYPWYXCT-SNAWJCMRSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(/C=C/C(=O)O)=C1

Computed Properties

• Exact Mass: 248.01188512g/mol
• Monoisotopic Mass: 248.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid

Professional Introduction to 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic Acid (CAS No. 682805-13-6)

3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 682805-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of β-trifluoromethyl sulfanylphenyl-substituted propenoic acids, which are known for their unique structural and functional properties. The presence of both the trifluoromethyl group and the sulfanylphenyl moiety imparts distinct reactivity and potential biological activity, making it a valuable scaffold for further chemical modifications and therapeutic applications.

The structural framework of 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid consists of a propenoic acid backbone substituted with a phenyl ring at the third position, which is further functionalized with a trifluoromethyl group and a sulfanyl group. This configuration not only enhances the compound's solubility and stability but also opens up possibilities for diverse interactions with biological targets. The trifluoromethyl group, in particular, is well-documented for its ability to modulate metabolic pathways and enhance binding affinity in drug molecules, while the sulfanyl group can contribute to hydrogen bonding and electrostatic interactions, further influencing its pharmacological profile.

In recent years, there has been growing interest in exploring the potential of β-trifluoromethyl sulfanylphenyl derivatives as intermediates in drug development. The unique electronic properties of these compounds make them suitable candidates for inhibiting various enzymes and receptors involved in inflammatory, infectious, and metabolic diseases. For instance, studies have shown that derivatives of this class can exhibit potent anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes or by modulating cytokine production pathways. Additionally, the sulfanylphenyl moiety has been found to enhance binding to certain protein targets, suggesting its utility in designing novel therapeutic agents.

The synthesis of 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and functionalization steps to introduce the trifluoromethyl and sulfanyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications of the phenyl ring. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is crucial for characterizing the compound's structure and confirming its purity before further applications.

From a pharmaceutical perspective, 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid serves as a versatile building block for designing novel drug candidates. Its structural features allow for modifications at multiple positions, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. For example, introducing additional functional groups such as hydroxyl or carboxylic acid moieties can enhance solubility or improve binding affinity to specific targets. Furthermore, computational modeling techniques such as molecular docking have been utilized to predict how this compound might interact with biological receptors, providing insights into its potential therapeutic effects.

The biological activity of 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid has been investigated in several preclinical studies. Research has demonstrated that this compound exhibits inhibitory effects on certain enzymes associated with pain and inflammation pathways. For instance, it has shown promise in reducing prostaglandin synthesis by inhibiting COX enzymes, which are key mediators of inflammation. Additionally, studies have explored its potential role in modulating immune responses by interacting with cytokine receptors or signaling pathways. These findings highlight the compound's potential as a lead molecule for developing new treatments for chronic inflammatory conditions.

The chemical stability of 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid is another critical aspect that influences its practical applications. The trifluoromethyl group contributes to enhanced metabolic stability by resisting oxidative degradation under physiological conditions. However, care must be taken during storage and handling to prevent degradation due to exposure to light or moisture. Solutions containing this compound should be stored at controlled temperatures in amber glass containers to minimize degradation processes. Furthermore, analytical methods such as mass spectrometry (MS) and infrared spectroscopy (IR) are employed to monitor any changes in the compound's structure over time.

In conclusion, 3-{3-(trifluoromethyl)sulfanylphenyl}prop-2-enoic acid (CAS No. 682805-13-6) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a trifluoromethyl group and a sulfanylphenyl moiety makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Advances in synthetic chemistry and computational modeling have facilitated the exploration of its biological activity, while studies on its pharmacokinetic properties continue to provide valuable insights into its potential clinical applications. As research progresses, this compound is expected to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.